Cas no 1769-25-1 (2,3-Dimethyl-3H-quinazolin-4-one)

• Product Name: 2,3-Dimethyl-3H-quinazolin-4-one
• CAS No: 1769-25-1
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 41962
• PubChem ID: 64018
• Update Time: 2025-04-18

2,3-Dimethyl-3H-quinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-3H-quinazolin-4-one
• 2,3-dimethylquinazolin-4-one
• 2,3-Dimethyl-4(3H)-quinazolinone
• 4-Quinazolone, 2,3-dimethyl
• Dimethylquinazolone
• Quinazolin-4(3H)-one, 2,3-dimethyl-
• Quinazolin-4-one, 2,3-dimethyl
• 5-24-03-00127 (Beilstein Handbook Reference)
• 2,3-dimethyl-4-quinazolone
• BRN 0131970
• R735873DLM
• 1769-25-1
• NSC-401262
• NSC 401262
• 2,3-dimethyl-3,4-dihydroquinazolin-4-one
• 2,3-Dimethyl-chinazolinone(4) [German]
• SR-01000453848
• SR-01000453848-1
• 4(3H)-Quinazolinone, 2,3-dimethyl-
• NSC401262
• DTXSID70170209
• AKOS005640560
• 2,3-Dimethyl-chinazolinone(4)
• SCHEMBL1101889
• B 265
• HMS1611I21
• 2,3-dimethylquinazolin-4(3H)-one
• STK993824

• Inchi： 1S/C10H10N2O/c1-7-11-9-6-4-3-5-8(9)10(13)12(7)2/h3-6H,1-2H3
• InChI Key： DCKUAHKIBNUXHX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C)N1C

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines